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Compound of Interest

Compound Name:
5-Chlorothiophene-2-sulfonic acid

tert-butylamide

Cat. No.: B139688 Get Quote

Technical Guide: 5-Chlorothiophene-2-sulfonic
acid tert-butylamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 5-
Chlorothiophene-2-sulfonic acid tert-butylamide (CAS Number: 155731-14-9). The

information is compiled from various chemical supplier databases and computational

predictions.

Core Physical Properties
The physical characteristics of 5-Chlorothiophene-2-sulfonic acid tert-butylamide are

fundamental to its handling, storage, and application in research and development. Below is a

summary of the available data.
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Property Value Source/Method

Molecular Formula C₈H₁₂ClNO₂S₂ -

Molecular Weight 253.77 g/mol -

Physical Form
Off-white to orange powder or

crystals
Visual Inspection

Melting Point 52-58 °C Experimental

Boiling Point 349.1 ± 52.0 °C Predicted

Density 1.328 g/cm³ Predicted

pKa 11.53 ± 0.50 Predicted

Solubility No data available -

Storage
Room temperature, in a dark,

inert atmosphere
Supplier Recommendation

Note: Boiling point, density, and pKa values are based on computational predictions and have

not been experimentally verified.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 5-
Chlorothiophene-2-sulfonic acid tert-butylamide are not readily available in the public

domain. Standard laboratory procedures for determining melting point (e.g., using a melting

point apparatus), boiling point (e.g., using distillation under reduced pressure for high-boiling

compounds), and solubility (e.g., by gravimetric analysis of saturated solutions) would be

applicable.

Synthesis Workflow
5-Chlorothiophene-2-sulfonic acid tert-butylamide can be synthesized through the reaction

of 5-chlorothiophene-2-sulfonyl chloride with tert-butylamine. This reaction is a common

method for the formation of sulfonamides.
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Caption: Synthesis of 5-Chlorothiophene-2-sulfonic acid tert-butylamide.

This compound also serves as a precursor in the synthesis of other molecules. For instance, it

is a reactant in the preparation of 3-amino-N-tert-butyl-5-chlorothiophene-2-sulfonamide.
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Caption: Role as a synthetic precursor.

To cite this document: BenchChem. [5-Chlorothiophene-2-sulfonic acid tert-butylamide
physical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139688#5-chlorothiophene-2-sulfonic-acid-tert-
butylamide-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b139688?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

